Cas no 1000575-65-4 (<br>2-(2,4,6-Trichlorophenyl)-1,2-dihydro-5-(3-nitrophenyl)-3H-1,2,4-triazol-3- one)

• Product Name: <br>2-(2,4,6-Trichlorophenyl)-1,2-dihydro-5-(3-nitrophenyl)-3H-1,2,4-triazol-3- one
• CAS No: 1000575-65-4
• MF: C₁₄H₇Cl₃N₄O₃
• MW: 385.589379549026
• CID: 3157631
• PubChem ID: 135949975
• Update Time: 2025-06-14

<br>2-(2,4,6-Trichlorophenyl)-1,2-dihydro-5-(3-nitrophenyl)-3H-1,2,4-triazol-3- one Chemical and Physical Properties

Names and Identifiers

• <br>2-(2,4,6-Trichlorophenyl)-1,2-dihydro-5-(3-nitrophenyl)-3H-1,2,4-triazol-3- one
• MFCD09954996
• 5-(3-Nitrophenyl)-2-(2,4,6-trichlorophenyl)-1H-1,2,4-triazol-3(2H)-one
• 1,2-Dihydro-5-(3-nitrophenyl)-2-(2,4,6-trichlorophenyl)-3H-1,2,4-triazol-3-one
• 1000575-65-4
• 2-(2,4,6-Trichlorophenyl)-1,2-dihydro-5-(3-nitrophenyl)-3H-1,2,4-triazol-3-one

• MDL： MFCD09877932
• Inchi： 1S/C14H7Cl3N4O3/c15-8-5-10(16)12(11(17)6-8)20-14(22)18-13(19-20)7-2-1-3-9(4-7)21(23)24/h1-6H,(H,18,19,22)
• InChI Key： JSMKRHZGXICMFR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1N1C(NC(C2C=CC=C(C=2)[N+](=O)[O-])=N1)=O)Cl)Cl

Computed Properties

• Exact Mass: 383.958373Da
• Monoisotopic Mass: 383.958373Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on <br>2-(2,4,6-Trichlorophenyl)-1,2-dihydro-5-(3-nitrophenyl)-3H-1,2,4-triazol-3- one

Recent Advances in the Study of 2-(2,4,6-Trichlorophenyl)-1,2-dihydro-5-(3-nitrophenyl)-3H-1,2,4-triazol-3-one (CAS: 1000575-65-4)

In recent years, the compound 2-(2,4,6-Trichlorophenyl)-1,2-dihydro-5-(3-nitrophenyl)-3H-1,2,4-triazol-3-one (CAS: 1000575-65-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazole core and substituted phenyl rings, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of antimicrobial and anticancer therapies.

One of the key findings from recent research is the compound's ability to inhibit specific enzymatic pathways involved in microbial growth. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 1000575-65-4 exhibits potent inhibitory effects against bacterial DNA gyrase, a critical enzyme for DNA replication in pathogens. This discovery positions the compound as a potential candidate for the development of novel antibiotics, especially in the face of rising antibiotic resistance. The study also highlighted the compound's selectivity, which minimizes off-target effects and enhances its therapeutic index.

In addition to its antimicrobial properties, 1000575-65-4 has been investigated for its anticancer potential. A recent preprint on *bioRxiv* revealed that the compound induces apoptosis in certain cancer cell lines by modulating the activity of key signaling proteins, such as Bcl-2 and caspase-3. The study employed a combination of in vitro assays and computational modeling to elucidate the compound's interactions with cellular targets. These findings suggest that 1000575-65-4 could serve as a scaffold for the design of next-generation chemotherapeutic agents, particularly for cancers with limited treatment options.

The synthesis and structural optimization of 1000575-65-4 have also been a focal point of recent research. A 2024 paper in *Organic Letters* described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs greener solvents and catalysts, aligning with the growing emphasis on sustainable chemistry in pharmaceutical development. Furthermore, computational studies have provided insights into the compound's structure-activity relationships (SAR), enabling researchers to predict and design derivatives with enhanced efficacy and reduced toxicity.

Despite these advancements, challenges remain in the clinical translation of 1000575-65-4. Pharmacokinetic studies indicate that the compound has limited bioavailability, necessitating further modifications to improve its solubility and stability. Ongoing research is exploring prodrug strategies and nanoformulations to address these issues. Additionally, toxicological assessments are underway to ensure the compound's safety profile meets regulatory standards.

In conclusion, 2-(2,4,6-Trichlorophenyl)-1,2-dihydro-5-(3-nitrophenyl)-3H-1,2,4-triazol-3-one (CAS: 1000575-65-4) represents a promising lead compound in the fields of antimicrobial and anticancer drug development. Its unique chemical structure and multifaceted biological activities make it a valuable subject for further investigation. Future studies should focus on overcoming its pharmacokinetic limitations and advancing it through preclinical and clinical trials to realize its full therapeutic potential.